Cas no 2171518-26-4 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid
• CAS No: 2171518-26-4
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6360877
• PubChem ID: 165526680
• Update Time: 2025-10-31

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid
• EN300-1493315
• 2171518-26-4
• 2-cyclopropyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}acetic acid

• Inchi： 1S/C27H24N2O5/c30-25(29-24(26(31)32)16-13-14-16)21-11-5-6-12-23(21)28-27(33)34-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-12,16,22,24H,13-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RLRNAZAMEBFQAF-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(C1=CC=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid

Recent Advances in the Study of 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid (CAS: 2171518-26-4)

The compound 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid (CAS: 2171518-26-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), and the incorporation of the cyclopropyl moiety may enhance the stability and bioavailability of the resulting peptides or small molecules.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for industrial-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing insights into its potential therapeutic applications. These efforts underscore the growing importance of 2171518-26-4 in the development of novel pharmaceuticals.

One of the most notable findings in recent research is the compound's role as a key intermediate in the synthesis of peptide-based therapeutics. Its ability to facilitate the incorporation of cyclopropyl amino acids into peptide chains has opened new avenues for the design of peptidomimetics with enhanced metabolic stability and receptor binding affinity. Furthermore, preliminary in vitro studies have demonstrated its low cytotoxicity, making it a viable candidate for further preclinical evaluation. These attributes position 2171518-26-4 as a valuable tool in the quest for next-generation therapeutics.

In addition to its applications in peptide synthesis, 2171518-26-4 has also been investigated for its potential as a scaffold for the development of small-molecule inhibitors. Researchers have explored its utility in targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's modular structure allows for facile derivatization, enabling the rapid generation of diverse chemical libraries for high-throughput screening. This versatility highlights its significance in drug discovery pipelines.

Despite these advancements, challenges remain in the large-scale production and application of 2171518-26-4. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes and the exploration of its applications in other areas, such as materials science and diagnostics. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this promising compound.

In conclusion, 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid (CAS: 2171518-26-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset in peptide synthesis, drug discovery, and beyond. As research continues to unfold, this compound is poised to play a pivotal role in the development of innovative therapeutics and other scientific breakthroughs. The ongoing exploration of its properties and applications will undoubtedly yield further insights and opportunities for the scientific community.